Cas no 1000339-54-7 (2-Methoxy-3-(trifluoromethyl)benzaldehyde)

2-Methoxy-3-(trifluoromethyl)benzaldehyde structure
1000339-54-7 structure
Product Name:2-Methoxy-3-(trifluoromethyl)benzaldehyde
CAS No:1000339-54-7
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD08741399
CID:1004366
PubChem ID:20111868
Update Time:2025-09-23

2-Methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-3-(trifluoromethyl)benzaldehyde
    • AG-A-43689
    • CTK7H9948
    • MolPort-001-773-438
    • PC3594
    • QC-8375
    • SBB093251
    • AS-36833
    • 1000339-54-7
    • DTXSID60602589
    • CS-0318942
    • MFCD08741399
    • AKOS015956974
    • XBRULUWQNDWLMN-UHFFFAOYSA-N
    • DB-347197
    • QC-8375; PC3594;
    • Benzaldehyde, 2-methoxy-3-(trifluoromethyl)-
    • A19502
    • MDL: MFCD08741399
    • Inchi: 1S/C9H7F3O2/c1-14-8-6(5-13)3-2-4-7(8)9(10,11)12/h2-5H,1H3
    • InChI Key: XBRULUWQNDWLMN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=O)C=1OC)(F)F

Computed Properties

  • Exact Mass: 204.03981395g/mol
  • Monoisotopic Mass: 204.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

2-Methoxy-3-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015000473-250mg
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7 97%
250mg
$494.40 2023-09-04
Alichem
A015000473-500mg
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7 97%
500mg
$855.75 2023-09-04
Alichem
A015000473-1g
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7 97%
1g
$1534.70 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
117234-5g
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
5g
4208.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
117234-10g
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
10g
7477.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
117234-5g
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
5g
4208CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
117234-10g
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
10g
7477CNY 2021-05-07
TRC
M269513-50mg
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
50mg
$ 50.00 2022-06-04
TRC
M269513-100mg
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
100mg
$ 65.00 2022-06-04
TRC
M269513-500mg
2-Methoxy-3-(trifluoromethyl)benzaldehyde
1000339-54-7
500mg
$ 135.00 2022-06-04
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.